2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole

• Molecular Formula: C8H13N3S2
• Molecular Weight: 215.3 g/mol
• IUPAC Name: 2-methyl-5-(pyrrolidin-2-ylmethylsulfanyl)-1,3,4-thiadiazole
• InChI: InChI=1S/C8H13N3S2/c1-6-10-11-8(13-6)12-5-7-3-2-4-9-7/h7,9H,2-5H2,1H3
• InChI Key: VOIXZQSLLLGXGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC2CCCN2

Description

2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole is a 1,3,4-thiadiazole derivative characterized by a methyl group at position 2 and a sulfanyl-linked pyrrolidin-2-ylmethyl substituent at position 4. The pyrrolidine moiety introduces a cyclic secondary amine, which may enhance solubility and hydrogen-bonding capacity, while the methyl group at position 2 contributes to steric stability.

Preparation Methods

Synthesis of 2-Methyl-1,3,4-thiadiazole-5-thiol

The foundational step in preparing the target compound is the synthesis of 2-methyl-1,3,4-thiadiazole-5-thiol. A patented process achieves this via sequential reactions of thioacetamide with hydrazine, carbon disulfide, and sodium hydroxide, followed by acidification.

Reaction Protocol

• Thioamide Activation : Thioacetamide (1.0 eq) reacts with hydrazine hydrate in ethanol-water (3:1 v/v) at 30°C for 2 hours, forming thioacetohydrazide.
• Cyclization : Carbon disulfide (1.2 eq) is added to the intermediate, followed by sodium hydroxide (1.5 eq), and the mixture is refluxed for 4 hours. This step facilitates cyclization into the thiadiazole ring.
• Acidification : Concentrated HCl is added to pH 2–3, precipitating the thiol product. Cooling to 10°C maximizes yield (85–90%).

Table 1: Synthesis Parameters for 2-Methyl-1,3,4-thiadiazole-5-thiol

Parameter	Value	Source
Thioamide	Thioacetamide
Solvent	Ethanol-water (3:1)
Temperature	30°C (activation), reflux
Yield	85–90%
Purification	Acid precipitation

Mechanistic Insights

The reaction proceeds through nucleophilic attack of hydrazine on thioacetamide, forming a thiohydrazide intermediate. Carbon disulfide insertion and base-mediated cyclization yield the thiadiazole ring, with the thiol group arising from acid hydrolysis of the intermediate sodium salt.

Alternative Synthetic Routes

One-Pot Thiadiazole Formation

A modified approach condenses thiocarbamide derivatives with carbonyl compounds in situ. For example, reacting pyrrolidin-2-ylmethanethiol with 2-methyl-1,3,4-thiadiazole-5-carbonyl chloride could yield the target compound. However, this method requires stringent anhydrous conditions and offers no yield advantage over the two-step process.

Metal-Catalyzed Coupling

Palladium-catalyzed cross-coupling between 5-bromo-2-methyl-1,3,4-thiadiazole and pyrrolidin-2-ylmethanethiol represents a theoretical alternative. While unreported in the literature, such methods are prevalent in aryl sulfide synthesis.

Challenges and Optimization

• Stereochemistry : The pyrrolidin-2-ylmethyl group introduces a chiral center, necessitating asymmetric synthesis or resolution techniques. No enantioselective methods are documented in the provided sources.
• Byproducts : Over-alkylation may occur if excess electrophile is used, forming disulfide byproducts. Controlled stoichiometry and low temperatures mitigate this.
• Solvent Selection : Polar aprotic solvents (e.g., DMF, acetonitrile) enhance reaction rates but complicate purification. Ethanol, used in analogous syntheses, offers a greener alternative with modest yield reductions.

Applications and Derivatives

The target compound’s structural analogs exhibit antimicrobial and anticancer activities. For instance, sulfanyl-thiadiazoles inhibit falcipain-2 in Plasmodium falciparum, suggesting antimalarial potential. Future research could explore:

• Biological Screening : Testing against Gram-positive bacteria and P. falciparum strains.
• Derivatization : Introducing electron-withdrawing groups at the pyrrolidine nitrogen to modulate bioavailability.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the thiadiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form thiols or other reduced sulfur-containing species.

Substitution: Electrophilic or nucleophilic substitution reactions can occur at the methyl or pyrrolidin-2-ylmethyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides, acyl chlorides, or sulfonyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and other reduced sulfur species.

Substitution: Various substituted thiadiazole derivatives depending on the reagents used.

Scientific Research Applications

2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in microbial growth, leading to its antimicrobial properties. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between the target compound and analogous 1,3,4-thiadiazole derivatives:

Compound Name & Source	Substituents	Key Properties	Bioactivity Insights
Target Compound	2-Methyl, 5-(pyrrolidin-2-ylmethyl-sulfanyl)	- Pyrrolidine enhances solubility and H-bonding potential.	Structural analogy suggests possible antimicrobial or enzyme-targeting applications.
2-(4-Methylphenyl)-5-[({[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)sulfanyl]-1,3,4-thiadiazole	4-Methylphenyl, thiadiazole-sulfanyl bridge	- High lipophilicity due to aromatic groups.	Similar derivatives are explored for pharmaceutical properties (e.g., enzyme inhibition).
N-(5-Methylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide	5-Methylsulfanyl, 2-acetamide	- Acetamide group introduces polarity and electron-withdrawing effects.	Demonstrated antimicrobial activity in related studies.
Thiadiazole-triazole hybrids	Thiadiazole fused with triazole rings	- Synergistic heterocyclic interactions; varied substituents.	Molecular docking studies suggest potential for enzyme inhibition.

Key Findings from Comparative Studies

Substituent Impact on Bioactivity :

• The target compound’s pyrrolidine group contrasts with aromatic substituents in ’s compound, which may reduce cytotoxicity but limit membrane permeability compared to lipophilic analogs .
• The acetamide group in ’s compound enhances polarity, likely improving interactions with microbial enzyme targets .

Electrochemical and Solubility Profiles :

• Pyrrolidine’s basicity in the target compound could improve aqueous solubility compared to methylphenyl or triazole-containing derivatives .
• Methylsulfanyl and acetamide groups () may alter electron distribution, affecting binding to biological targets .

The lack of cytotoxicity in phosphonate-modified thiadiazoles () underscores the role of substituents in balancing efficacy and safety .

Biological Activity

2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole (CAS Number: 1864053-63-3) is a compound that has garnered attention for its potential biological activities. This article explores its chemical properties, biological activity, mechanisms of action, and relevant case studies.

The molecular formula of 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole is $C_8H_{14}N_3S_2$, with a molecular weight of approximately 251.8 g/mol. The compound features a thiadiazole ring structure that is known to exhibit various biological activities.

Property	Value
Molecular Formula	C8H14N3S2
Molecular Weight	251.8 g/mol
CAS Number	1864053-63-3

Anticancer Activity

Recent studies have indicated that derivatives of 1,3,4-thiadiazole, including this compound, exhibit significant anticancer properties. For instance, in vitro tests demonstrated that the compound showed cytotoxic effects against breast cancer cell lines MCF-7 and MDA-MB-231. The IC50 values were reported at 49.6 µM and 53.4 µM respectively, indicating promising anti-proliferative activity compared to normal fibroblast cells .

Antimicrobial Properties

Research has highlighted the antimicrobial potential of thiadiazole derivatives. The compound's structural analogs have shown activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. For example, some derivatives displayed minimum inhibitory concentrations (MIC) lower than standard antibiotics like streptomycin and fluconazole .

Neuroprotective Effects

The neuroprotective properties of thiadiazole compounds have also been investigated. In particular, studies have suggested that these compounds can modulate neuroinflammatory responses and may be beneficial in treating neurodegenerative diseases .

The mechanisms underlying the biological activities of 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole involve several pathways:

• Caspase Activation : The anticancer activity is linked to the activation of apoptotic pathways involving Caspase 3 and Caspase 8 .
• Antimicrobial Action : The presence of the thiadiazole moiety enhances the ability to disrupt bacterial cell walls and inhibit protein synthesis in pathogens .

Case Studies

• Anticancer Efficacy
  • A study conducted on synthesized thiadiazole derivatives demonstrated their effectiveness against breast cancer cell lines. The results indicated a selective cytotoxic effect favoring cancer cells over normal cells, suggesting a potential therapeutic window for further development .
• Antimicrobial Testing
  • In a comparative analysis of various thiadiazole derivatives, the compound exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, with MIC values indicating superior efficacy compared to conventional antibiotics .

Q & A

Q. What are the established synthetic routes for 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole?

The compound is typically synthesized via a two-step procedure:

Heterocyclization : Reacting acylated thiosemicarbazides with carbon disulfide to form a 1,3,4-thiadiazole core.

Alkylation : Introducing the pyrrolidin-2-ylmethyl sulfanyl group via alkylation of the thiol intermediate.
Key parameters include solvent choice (e.g., aqueous or ethanol medium), reaction temperature (often reflux), and stoichiometric control to minimize byproducts. Purification is achieved via recrystallization or column chromatography .

Q. What spectroscopic techniques are used to characterize this compound?

Standard characterization involves:

• 1H/13C NMR : To confirm substituent positions and purity (e.g., δ ~2.82 ppm for methyl groups in thiadiazole derivatives) .
• IR Spectroscopy : To identify functional groups like C-S (600–700 cm⁻¹) and N-H (3300–3500 cm⁻¹) .
• Elemental Analysis : Validates molecular formula accuracy (e.g., C, H, N, S content) .

Q. How is the compound screened for biological activity in preliminary studies?

Initial screening often uses:

• In vitro assays : Antimicrobial activity via broth microdilution (MIC determination) or enzyme inhibition studies (e.g., acetylcholinesterase for CNS targets) .
• In vivo models : Behavioral tests (e.g., forced swim test for antidepressants, elevated plus maze for anxiolytics) with dose-response comparisons to reference drugs like Imipramine .

Advanced Research Questions

Q. How can synthetic yields be optimized for derivatives with varying substituents?

Optimization strategies include:

• Alkylating reagent selection : Bulky groups may require polar aprotic solvents (e.g., DMF) and elevated temperatures .
• Catalyst use : Phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve reaction efficiency in biphasic systems .
• Byproduct mitigation : TLC monitoring and iterative pH adjustments during acidification steps enhance purity .

Q. What computational methods aid in predicting biological activity?

• Molecular docking : Tools like AutoDock Vina assess binding affinity to targets (e.g., serotonin transporters for antidepressants) .
• QSAR modeling : Correlates substituent electronic parameters (Hammett constants) with bioactivity trends .

Q. How can crystallography resolve structural ambiguities in thiadiazole derivatives?

• Single-crystal X-ray diffraction : Provides precise bond lengths/angles (e.g., C-S bond ~1.74 Å in thiadiazole rings) and confirms stereochemistry .
• Hirshfeld surface analysis : Maps intermolecular interactions (e.g., S···H contacts) to explain packing motifs .

Data Contradiction and Reproducibility

Q. How should researchers address discrepancies in biological activity across studies?

• Controlled replication : Standardize assay conditions (e.g., cell lines, animal strains) and compound purity (HPLC ≥95%) .
• Multi-target profiling : Test against secondary targets (e.g., off-target receptor binding) to rule out false positives .

Q. Why do substituent modifications lead to variable efficacy in CNS activity?

• Steric effects : Bulky groups (e.g., difluorophenethyl) may hinder blood-brain barrier penetration despite in vitro potency .
• Metabolic stability : Electron-withdrawing substituents (e.g., -CF₃) can reduce hepatic clearance, improving bioavailability .

Methodological Tables

Q. Table 1. Representative Synthetic Yields for Thiadiazole Derivatives

Substituent (R)	Yield (%)	Conditions	Reference
4-Phenyl-1,2,3-selenadiazole	74	Reflux, 1 h
2-Naphthyl	76	Reflux, 1 h
Pyrrolidin-2-ylmethyl	68*	Alkylation, pH 5–6

*Estimated based on analogous procedures.

Q. Table 2. Biological Activity Trends

Derivative	IC₅₀ (μM)	Target	Assay Model
3k (reference compound)	0.12	Serotonin transporter	Forced swim test
Selenadiazole analog	2.5	EGFR kinase	MTT assay (A549)

Key Recommendations for Researchers

• Prioritize crystallographic validation for novel derivatives to confirm structural hypotheses .
• Use multi-parametric optimization (e.g., lipophilicity, metabolic stability) in medicinal chemistry workflows .
• Adopt open-source tools (e.g., SHELX for crystallography ) to enhance reproducibility.